Cas no 21656-75-7 (Isoquinoline, decahydro-2-methyl-, trans-)
21656-75-7 structure
Product Name:Isoquinoline, decahydro-2-methyl-, trans-
CAS No:21656-75-7
MF:C10H19N
MW:153.26456284523
CID:1403177
Update Time:2024-08-15
Isoquinoline, decahydro-2-methyl-, trans- Chemical and Physical Properties
Names and Identifiers
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- Isoquinoline, decahydro-2-methyl-, trans-
- Isoquinoline, decahydro-2-methyl-, trans- (8CI,9CI)
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- Inchi: 1S/C10H19N/c1-11-7-6-9-4-2-3-5-10(9)8-11/h9-10H,2-8H2,1H3/t9-,10-/m1/s1
- InChI Key: MMCXKYPKYQMCRM-NXEZZACHSA-N
- SMILES: C1[C@]2([H])[C@]([H])(CCCC2)CCN1C
Computed Properties
- Exact Mass: 153.15187
Experimental Properties
- Density: 0.893 g/cm3
- Boiling Point: 209.5 °C(Press: 752 Torr)
- PSA: 3.24
- pka: 8.97±0.10(Predicted)
Isoquinoline, decahydro-2-methyl-, trans- Related Literature
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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